Cas no 52787-22-1 (4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid)

• Product Name: 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid
• CAS No: 52787-22-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6016228
• PubChem ID: 129989329
• Update Time: 2025-06-15

4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid
• EN300-7549863
• 2-[4-(1,3,4-Oxadiazol-2-yl)phenyl]acetic acid
• 52787-22-1

• Inchi： 1S/C10H8N2O3/c13-9(14)5-7-1-3-8(4-2-7)10-12-11-6-15-10/h1-4,6H,5H2,(H,13,14)
• InChI Key： VEHNRKKIHDISPE-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(C2=NN=CO2)C=C1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 399.3±44.0 °C(Predicted)
• pka: 3.90±0.10(Predicted)

Additional information on 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid

Introduction to 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid (CAS No. 52787-22-1)

4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid, identified by its Chemical Abstracts Service (CAS) number 52787-22-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential biological activities. The compound consists of a benzene ring substituted with an acetic acid moiety at one position and a 1,3,4-oxadiazole ring fused at another, creating a framework that is both structurally intriguing and biologically relevant.

The 1,3,4-oxadiazole core is a prominent scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. This heterocycle is characterized by a three-membered ring containing two nitrogen atoms and one oxygen atom, which imparts electrophilic properties that can interact with biological targets such as enzymes and receptors. The presence of this moiety in 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid suggests potential applications in the development of drugs targeting inflammatory responses, microbial infections, and even neurological disorders.

The benzeneacetic acid portion of the molecule contributes to its solubility and pharmacokinetic properties, making it a promising candidate for further investigation. Benzeneacetic acid derivatives are well-documented in the literature for their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The combination of these structural elements in 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid positions it as a versatile building block for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed on 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid to identify potential binding interactions with target proteins. These studies have hinted at its possible role as an inhibitor of enzymes involved in pain signaling and inflammation. Specifically, the oxadiazole ring has been shown to interact with the active sites of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins.

The pharmaceutical industry has been increasingly interested in developing novel anti-inflammatory agents due to the limitations associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid offers a promising alternative by leveraging the inherent bioactivity of the oxadiazole scaffold while incorporating a pharmacophore that enhances drug-like properties. This dual functionality makes it an attractive candidate for further optimization into a lead compound.

In addition to its anti-inflammatory potential, 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid has been explored for its antimicrobial properties. The oxadiazole moiety is known to exhibit activity against a range of bacterial and fungal pathogens by interfering with essential cellular processes. Preliminary experiments have demonstrated that derivatives of this compound can inhibit the growth of Gram-positive bacteria through mechanisms involving disruption of cell wall synthesis. This finding opens up avenues for developing new antibiotics or adjunct therapies to combat resistant strains.

The synthesis of 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzeneacetic acids and amidines or hydrazides derived from the oxadiazole precursors. Advances in green chemistry have also influenced these synthetic pathways, emphasizing the use of environmentally benign solvents and catalytic methods to minimize waste and energy consumption.

The pharmacological evaluation of 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid has been complemented by in vitro and in vivo studies. In cell-based assays, this compound has shown promise in reducing inflammation-induced cytokine production while maintaining low toxicity levels. Animal models have further corroborated these findings by demonstrating efficacy in reducing inflammatory markers and alleviating symptoms associated with chronic inflammatory diseases. These results support its potential as a therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Future research directions for 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid include structure-activity relationship (SAR) studies to identify key functional groups responsible for its biological activity. By systematically modifying various parts of the molecule—such as substituents on the benzene ring or the oxadiazole core—scientists can fine-tune its properties for optimal therapeutic efficacy. Additionally, exploring novel synthetic methodologies may lead to more efficient production processes suitable for industrial-scale manufacturing.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like 4-(1,3,4-Oxadiazol-2-yl)benzeneacetic acid are being developed. AI-driven platforms can predict molecular properties and simulate interactions with biological targets far more rapidly than traditional experimental methods. This synergy between computational biology and synthetic chemistry holds great promise for identifying new therapeutic agents that might otherwise remain undiscovered.

In conclusion, 4-(1 , 3 , 4 -Oxadiazol - 2 - yl ) benzene acetic acid ( CAS No . 52787 -22 - 1 ) represents a significant advancement in pharmaceutical research due to its unique structural features and multifaceted biological activities . Its potential applications span anti-inflammatory , antimicrobial , and possibly even neuroprotective effects . As research continues , further optimization and exploration will likely uncover additional therapeutic benefits , solidifying its place as a valuable compound in medicinal chemistry . p >